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Compound of Interest

Compound Name: LY310762

Cat. No.: B1675665

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY310762 is a potent and selective antagonist of the serotonin 5-HT1D receptor, with a
reported Ki of 249 nM.[1] It exhibits a higher affinity for the 5-HT1D receptor over the 5-HT1B
receptor.[2][1][3] Due to its selective antagonistic properties, LY310762 is a valuable tool for
investigating the physiological and pathological roles of the 5-HT1D receptor in the central
nervous system.[4] Proper preparation of stock solutions is critical for ensuring the accuracy
and reproducibility of in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is a common
solvent for dissolving LY310762 for research purposes.[2][5] This document provides a detailed
protocol for the preparation, storage, and handling of LY310762 stock solutions in DMSO.

Quantitative Data Summary

For ease of reference, the key quantitative data for LY310762 are summarized in the table
below.
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Property Value References
Molecular Weight 430.94 g/mol [31[6]

CAS Number 192927-92-7 [3][7]
Solubility in DMSO ~43.1 mg/mL (100.01 mM)

Solubility in Water ~4.3 mg/mL (9.98 mM) [2]

Recommended Storage

-20°C for up to 3 years
(Powder)

[2]11]3]

Recommended Storage (in

-80°C for up to 1 year
DMSO)

[2](1]

Experimental Protocol: Preparing LY310762 Stock

Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of LY310762 in DMSO.

Adjustments to the final concentration can be made by modifying the initial mass of LY310762

and the volume of DMSO accordingly.

Materials:

LY310762 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials (amber or covered in foil to protect from light)

o Calibrated micropipettes and sterile pipette tips

e \ortex mixer

e Optional: Sonicator
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Procedure:
e Pre-weighing Preparations:
o Ensure the analytical balance is calibrated and level.

o Allow the LY310762 powder to equilibrate to room temperature before opening the
container to prevent condensation.

» Weighing LY310762:

o Carefully weigh the desired amount of LY310762 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 4.31 mg of LY310762 (Molecular Weight = 430.94
g/mol).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol ) = 10 mmol/L x 0.001 L x 430.94 g/mol = 4.3094 mg.

e Dissolving in DMSO:
o Transfer the weighed LY310762 powder to a sterile microcentrifuge tube or vial.

o Add the calculated volume of DMSO to the tube. For a 10 mM solution with 4.31 mg of
LY310762, add 1 mL of DMSO.

o Cap the tube securely.
e Ensuring Complete Dissolution:
o Vortex the solution vigorously for 1-2 minutes.
o Visually inspect the solution for any undissolved particles.

o If particles remain, sonication is recommended to aid dissolution.[2] Sonicate in a water
bath for 5-10 minutes, or until the solution is clear.

e Storage and Handling:
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o For long-term storage, the stock solution should be stored at -80°C for up to one year.[2]

[1]
o For short-term storage, the solution can be kept at -20°C for up to one month.[8]

o Itis highly recommended to aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[2]

o When retrieving the stock solution for use, allow the vial to equilibrate to room temperature
before opening to minimize water absorption by the DMSO.

o Before use, visually inspect the thawed solution for any signs of precipitation. If present,
warm the solution gently and vortex to redissolve.

Visualizations

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing LY310762 stock solution in DMSO.

Signaling Pathway of the 5-HT1D Receptor

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1675665?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 N
Cell Membrane
Serotonin (5-HT)
Actiivates ntagonizes

5-HT1D Recepto>

Cytoplasm

|

1
IConversion
|
|

ctivates

(Protein Kinase A (PKA))
&hosphorylates Targets

Downstream Cellular Response
(e.g., Inhibition of Neurotransmitter Release)

- /

Click to download full resolution via product page

Caption: Simplified signaling pathway of the 5-HT1D receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing a DMSO Stock Solution of LY310762: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675665#preparing-ly310762-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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